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Compound of Interest

Compound Name: 4'-Nitroacetoacetanilide

Cat. No.: B1361057 Get Quote

An In-depth Technical Guide to 4'-
Nitroacetanilide
For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of 4'-Nitroacetanilide, a key chemical

intermediate. While the initial inquiry concerned 4'-Nitroacetoacetanilide, extensive database

searches yielded no information for this compound. It is possible that the name is erroneous or

refers to a rare, undocumented substance. This document will therefore focus on the closely

related and widely documented compound, 4'-Nitroacetanilide.

4'-Nitroacetanilide is a nitrated derivative of acetanilide and serves as a crucial precursor in the

synthesis of various organic molecules, including dyes and pharmaceuticals. Understanding its

chemical and physical properties is paramount for its effective application in research and

development.

Core Molecular Data
A summary of the fundamental molecular information for 4'-Nitroacetanilide is presented below.
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Property Value Citations

Molecular Formula C₈H₈N₂O₃ [1][2][3][4]

Molecular Weight 180.16 g/mol [1][2][3][4]

IUPAC Name N-(4-nitrophenyl)acetamide [4]

CAS Number 104-04-1 [1][2]

Experimental Protocols
Synthesis of 4'-Nitroacetanilide
A common laboratory-scale synthesis of 4'-Nitroacetanilide involves the nitration of acetanilide.

The following protocol is a representative example:

Materials:

Acetanilide

Glacial Acetic Acid

Concentrated Sulfuric Acid

Fuming Nitric Acid

Ice

Procedure:

Dissolve acetanilide in glacial acetic acid in a suitable reaction vessel.

Carefully add concentrated sulfuric acid to the mixture.

Cool the reaction mixture to approximately 0-5 °C using an ice/salt bath.

Slowly add a pre-cooled mixture of fuming nitric acid and concentrated sulfuric acid dropwise

to the acetanilide solution, ensuring the temperature does not exceed 20 °C.
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After the addition is complete, allow the reaction mixture to come to room temperature and

let it stand for about 20 minutes.

Pour the reaction mixture onto crushed ice to precipitate the crude 4'-Nitroacetanilide.

Collect the solid product by filtration and wash it thoroughly with cold water.

The crude product can be purified by recrystallization, for example, from an ethanol/water

mixture.

Logical Workflow for Synthesis
The synthesis of 4'-Nitroacetanilide from acetanilide follows a clear logical progression, as

illustrated in the diagram below.

Acetanilide

Nitration Reaction

Nitrating Mixture
(H₂SO₄ + HNO₃)

Precipitation on Ice

Crude 4'-Nitroacetanilide

Recrystallization

Pure 4'-Nitroacetanilide
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Click to download full resolution via product page

Caption: Workflow for the synthesis of 4'-Nitroacetanilide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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